Cas no 1553927-52-8 (1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one)

• Product Name: 1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
• CAS No: 1553927-52-8
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 6421358
• PubChem ID: 82896027
• Update Time: 2025-10-20

1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one
• SCHEMBL15594049
• 1553927-52-8
• AKOS021215155
• EN300-1230190

• Inchi： 1S/C7H8N2O/c1-3-7(10)6-4-8-5-9(6)2/h3-5H,1H2,2H3
• InChI Key： YCBBRXBMKSZEMI-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1=CN=CN1C

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1-methyl-1H-imidazol-5-yl)prop-2-en-1-one

Exploring the Properties and Applications of 1-(1-Methyl-1H-imidazol-5-yl)prop-2-en-1-one (CAS No. 1553927-52-8)

Introduction to 1-(1-Methyl-1H-imidazol-5-Yl)Prop-2-en-1-one

Chemistry enthusiasts and researchers have long been fascinated by the intricate structures and versatile applications of heterocyclic compounds. Among these, imidazolium-based compounds have garnered significant attention due to their unique chemical properties and wide-ranging applications in fields such as catalysis, material science, and drug discovery. One such compound that has recently emerged as a subject of interest is 1-(1-methyl-1H-imidazol-5-Yl)prop-2-en-one, identified by the CAS registry number CAS No. 1553927. This compound, with its distinctive structure, has shown promise in various chemical reactions and industrial processes.

Chemical Structure and Properties

The molecular structure of 1-(1-methylimidazolium)-propenone is characterized by a conjugated system that includes an imidazole ring and a ketone group. The imidazole moiety, a five-membered ring with two nitrogen atoms, contributes to the compound's aromaticity and stability. The presence of the methyl group at position 1 of the imidazole ring further enhances its chemical reactivity and selectivity in various reactions.

Applications in Organic Synthesis

In organic synthesis, this compound has proven to be an effective building block for constructing complex molecules. Its ability to undergo nucleophilic additions, cycloadditions, and other pericyclic reactions makes it a valuable reagent in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Recent studies have highlighted its role in enantioselective synthesis, where it serves as a chiral auxiliary or catalyst.

Recent Research Findings

The latest research on this compound has focused on its potential as a catalyst in asymmetric catalysis. Scientists have demonstrated that when combined with specific ligands, it can facilitate the formation of chiral centers with high enantioselectivity. This advancement opens new avenues for producing optically active compounds required in drug development.

Sustainability Considerations

In line with the global push towards sustainable chemistry, researchers are exploring green synthesis methods for this compound. By utilizing renewable feedstocks and energy-efficient reaction conditions, they aim to reduce the environmental footprint associated with its production.

Future Prospects

The future of this compound looks promising as ongoing research continues to uncover new applications across diverse fields. Its integration into advanced materials science could lead to innovations in polymer chemistry and nanotechnology.